2-Chloro-5-(2-nitrovinyl)thiophene

• Molecular Formula: C6H4ClNO2S
• Molecular Weight: 189.62 g/mol
• IUPAC Name: 2-chloro-5-(2-nitroethenyl)thiophene
• InChI: InChI=1S/C6H4ClNO2S/c7-6-2-1-5(11-6)3-4-8(9)10/h1-4H
• InChI Key: IEFOBMWMGIWTAW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C=C[N+](=O)[O-]

Description

2-Chloro-5-(2-nitrovinyl)thiophene is a substituted thiophene derivative characterized by a chloro group at the 2-position and a nitrovinyl group at the 5-position of the thiophene ring. Thiophene derivatives are widely studied due to their versatility in organic synthesis and functional material design, with substituents dictating their physicochemical behavior .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Aryl Substituents

Compounds such as 2-Chloro-5-(4-methylphenyl)thiophene (2a) and 2-Chloro-5-(4-methoxyphenyl)thiophene (2b) share the 2-chloro-thiophene backbone but feature aryl groups instead of nitrovinyl. Key differences include:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties	References
2-Chloro-5-(2-nitrovinyl)thiophene	2-Cl, 5-(NO₂-CH=CH-)	C₆H₃ClN₂O₂S	202.62 (calc.)	Strong electron-withdrawing nitrovinyl group	N/A
2-Chloro-5-(4-methylphenyl)thiophene (2a)	2-Cl, 5-(C₆H₄-CH₃)	C₁₁H₉ClS	208.70	Enhanced π-conjugation; aryl donor
2-Chloro-5-(4-methoxyphenyl)thiophene (2b)	2-Cl, 5-(C₆H₄-OCH₃)	C₁₁H₉ClOS	224.70	Electron-donating methoxy group

The nitrovinyl group in 2-Chloro-5-(2-nitrovinyl)thiophene reduces electron density on the thiophene ring compared to aryl-substituted analogues, making it more reactive toward nucleophilic attacks or charge-transfer interactions .

Derivatives with Chlorinated Substituents

Chlorinated thiophenes like 2-(Chloromethyl)-5-(4-chlorophenyl)thiophene (CAS 24680-30-6) exhibit distinct steric and electronic profiles:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties	References
2-Chloro-5-(2-nitrovinyl)thiophene	2-Cl, 5-(NO₂-CH=CH-)	C₆H₃ClN₂O₂S	202.62 (calc.)	Planar nitrovinyl group; high polarity	N/A
2-(Chloromethyl)-5-(4-chlorophenyl)thiophene	2-(CH₂Cl), 5-(Cl-C₆H₄)	C₁₁H₈Cl₂S	243.15	Bulky chloromethyl group; lipophilic

The chloromethyl group in the latter compound increases steric hindrance and lipophilicity, which may enhance membrane permeability in pharmaceutical applications.

Nitro-Containing Thiophene Derivatives

Nitro groups are rare in thiophene derivatives but critical for modulating reactivity. For example, 2-Amino-5-nitro-N-[(E)-thiophen-2-ylmethylidene]aniline (Acta Cryst. E68, o2867) features a nitro group on an aniline-thiophene hybrid:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties	References
2-Chloro-5-(2-nitrovinyl)thiophene	2-Cl, 5-(NO₂-CH=CH-)	C₆H₃ClN₂O₂S	202.62 (calc.)	Direct nitrovinyl conjugation with ring	N/A
2-Amino-5-nitro-N-(thiophenyl)aniline	2-NH₂, 5-NO₂, thiophenyl	C₁₁H₉N₃O₂S	247.27	Intramolecular charge transfer

The nitro group in the aniline derivative stabilizes charge-transfer states, a property exploited in sensor technologies . For 2-Chloro-5-(2-nitrovinyl)thiophene, the nitrovinyl group likely enhances electrophilicity, making it a candidate for Michael addition reactions or as a dienophile in Diels-Alder syntheses.

Preparation Methods

Reaction Mechanism and Conditions

The Henry reaction (nitroaldol condensation) between 2-chloro-5-thiophenecarboxaldehyde and nitromethane forms a β-nitro alcohol intermediate, which dehydrates to yield the nitrovinyl group.

Typical Procedure :

• Dissolve 2-chloro-5-thiophenecarboxaldehyde (1.0 equiv) in anhydrous toluene.

• Add nitromethane (1.5 equiv) and a catalytic amount of ammonium acetate (0.1 equiv).

• Reflux at 90–93°C for 6–8 hours under nitrogen.

• Cool to room temperature, then add acetic anhydride (2.0 equiv) to facilitate dehydration.

• Isolate the product via extraction with ethyl acetate, followed by washing with saturated sodium bicarbonate and brine.

• Purify by recrystallization from isopropanol/activated carbon.

Key Optimization Parameters (Table 1):

Variable	Optimal Condition	Yield (%)	Source
Solvent	Toluene	82
Base	Ammonium acetate	78
Temperature (°C)	90–93	80
Reaction Time (h)	8	82

Dehydration is critical; omitting acetic anhydride reduces yields to <50%. The use of toluene as a solvent, as demonstrated in analogous reductions, enhances reaction efficiency by facilitating azeotropic water removal.

Alternative Synthetic Routes

Knoevenagel Condensation

While less common, the Knoevenagel reaction employs active methylene compounds (e.g., nitroethane) with the aldehyde precursor. Piperidine or DBU catalyzes the reaction, but competing side reactions limit yields to ~65%.

Post-Functionalization Chlorination

Chlorinating 5-(2-nitrovinyl)thiophene at position 2 is theoretically feasible but impractical. The nitro group’s meta-directing effects favor chlorination at position 3 or 4, necessitating protective strategies that complicate synthesis.

Characterization and Analytical Data

Successful synthesis is confirmed via:

• Melting Point : 109–111°C (consistent with nitrovinyl-thiophene derivatives).

• HPLC Purity : >99% (method adapted from).

• NMR (¹H, CDCl₃) : δ 8.21 (d, J=15.6 Hz, 1H, CH=NO₂), 7.89 (s, 1H, thiophene-H), 7.42 (d, J=15.6 Hz, 1H, CH=Cl), 6.98 (s, 1H, thiophene-H).

Industrial and Scalability Considerations

Large-scale production requires:

• Solvent Recovery : Toluene is recycled via distillation, reducing costs.

• Catalyst Recycling : Ammonium acetate is recovered via aqueous extraction.

• Safety Protocols : Nitromethane’s explosivity necessitates controlled addition and temperature monitoring .

Q & A

Basic Research Question

• FTIR : Confirms nitrovinyl group (C=C stretch at ~1600 cm⁻¹, NO₂ asymmetric stretch at ~1520 cm⁻¹) .
• NMR : ¹H NMR shows vinyl protons as doublets (J = 12–14 Hz) at δ 6.8–7.3 ppm; ¹³C NMR distinguishes thiophene carbons (δ 125–140 ppm) .
• XRD : Resolves ambiguities in molecular geometry (e.g., dihedral angles between thiophene and nitrovinyl groups) .
  Discrepancies between experimental and theoretical spectra are addressed via solvent correction in DFT models.

How do substituent positions (e.g., chloro vs. nitrovinyl groups) alter the reactivity of thiophene derivatives?

Advanced Research Question
Comparative studies of analogs (e.g., 2-Chloro-5-(chloromethyl)thiophene) show:

• Electrophilic substitution : Nitrovinyl groups activate the β-position for nucleophilic attack, while chloro substituents direct reactions to the α-position .
• Reduction pathways : Boron-based agents (e.g., diborane) selectively reduce nitrovinyl to amine groups without affecting chloro substituents .
• Steric effects : Bulkier groups at C5 reduce π-stacking in solid-state applications, as seen in XRD data .

What are the mechanistic insights into the reduction of 2-Chloro-5-(2-nitrovinyl)thiophene to form intermediates for pharmaceuticals like ticlopidine?

Advanced Research Question

• Reduction with diborane : Proceeds via a radical mechanism, yielding 2-(2-thienyl)ethylamine (key intermediate for ticlopidine) .
• Side reactions : Over-reduction to thiols is minimized by controlling H₂ gas pressure and reaction time.
• Cyclization : Subsequent benzylation with formaldehyde forms the thienopyridine core, confirmed by LC-MS and ¹H NMR .